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Compound of Interest

Compound Name: Buphanidrine

Cat. No.: B075530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the published findings on the biological activities

of Buphanidrine, a crinane alkaloid isolated from plants of the Amaryllidaceae family, such as

Boophone disticha. The primary activities reported for Buphanidrine are its affinity for the

serotonin transporter (SERT) and its antibacterial properties. This document summarizes the

available quantitative data, outlines the experimental protocols used in these studies, and

presents the known signaling pathways. A key observation is the current lack of extensive

independent replication for these findings, highlighting a critical area for future research.

Data Presentation
The following tables summarize the quantitative data from published studies on

Buphanidrine's activity. It is important to note that while multiple studies report on these

activities, they often originate from related research groups or cite initial discoveries without

providing new, independent validation.

Table 1: Affinity of Buphanidrine for the Serotonin Transporter (SERT)
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Assay Type Ligand System IC50 (µM) Ki (µM) Reference

Binding

Assay

[3H]-

citalopram
Rat Brain 274 132 [1][2]

Binding

Assay

[3H]-

citalopram

hSERT

expressing

COS-7 cells

62 Not Reported [3]

Functional

SERT

Inhibition

Assay

Not

Applicable

hSERT

expressing

COS-7 cells

513 Not Reported [3]

Table 2: Antibacterial Activity of Buphanidrine (Minimum Inhibitory Concentration - MIC)

Bacterial Strain Gram Type MIC (mg/mL) Reference

Staphylococcus

aureus
Gram-positive 0.063 [4]

Escherichia coli Gram-negative 0.063 [4]

Klebsiella

pneumoniae
Gram-negative 0.063 [4]

Bacillus subtilis Gram-positive 0.125

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below. These protocols are

based on standard laboratory procedures and the information available in the referenced

publications.

Serotonin Transporter (SERT) Binding Assay
This protocol is a generalized procedure for a competitive radioligand binding assay to

determine the affinity of a compound for the serotonin transporter.
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Materials:

Rat brain tissue homogenate or cells expressing human SERT (e.g., COS-7, HEK293)

[3H]-citalopram (radioligand)

Buphanidrine (test compound)

Binding buffer (e.g., 50 mM Tris, 120 mM NaCl, 5 mM KCl, pH 7.4)

Wash buffer (cold binding buffer)

Glass fiber filters

Scintillation fluid and counter

Procedure:

Prepare membranes from rat brain tissue or hSERT-expressing cells.

In a 96-well plate, add binding buffer, a fixed concentration of [3H]-citalopram, and varying

concentrations of Buphanidrine.

Initiate the binding reaction by adding the membrane preparation to each well.

Incubate the plate at a specific temperature (e.g., 25°C) for a defined period (e.g., 60

minutes) to reach equilibrium.

Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. This

separates the bound from the free radioligand.

Wash the filters multiple times with cold wash buffer to remove non-specific binding.

Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using

a scintillation counter.

The IC50 value is determined by plotting the percentage of inhibition of [3H]-citalopram

binding against the logarithm of the Buphanidrine concentration and fitting the data to a
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sigmoidal dose-response curve.

Broth Microdilution Assay for Antibacterial Activity
This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of

Buphanidrine against various bacterial strains.[5][6][7][8][9]

Materials:

Buphanidrine (test compound)

Bacterial strains (e.g., S. aureus, E. coli)

Mueller-Hinton Broth (MHB) or other suitable bacterial growth medium

Sterile 96-well microtiter plates

Bacterial inoculum standardized to a specific concentration (e.g., 5 x 10^5 CFU/mL)

Positive control antibiotic (e.g., gentamicin)

Negative control (broth only)

Incubator

Procedure:

Prepare a stock solution of Buphanidrine in a suitable solvent and then dilute it in MHB.

In a 96-well plate, perform serial two-fold dilutions of the Buphanidrine solution in MHB to

create a range of concentrations.

Add a standardized bacterial inoculum to each well containing the different concentrations of

Buphanidrine.

Include a positive control well with a known antibiotic and a negative control well with only

broth and inoculum.

Incubate the plate at 37°C for 18-24 hours.
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The MIC is determined as the lowest concentration of Buphanidrine that completely inhibits

visible bacterial growth.
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Caption: Buphanidrine inhibits serotonin reuptake at the presynaptic neuron.

Experimental Workflow for SERT Binding Assay
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Caption: Workflow for determining Buphanidrine's affinity for SERT.

Experimental Workflow for Antibacterial MIC Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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